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acid

Cat. No.: B11719319 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of 2-
(2-Hydroxycyclohexyl)acetic acid (CAS No. 5426-58-4). Adherence to these procedures is

critical for ensuring laboratory safety and environmental compliance.

Hazard Assessment and Safety Precautions
Before handling 2-(2-Hydroxycyclohexyl)acetic acid, it is crucial to be aware of its potential

hazards. While a comprehensive Safety Data Sheet (SDS) for this specific compound is not

readily available in public databases, information from chemical suppliers and databases like

PubChem indicates the following hazards:

Skin Irritation: Causes skin irritation.[1][2]

Eye Irritation: Causes serious eye irritation.[1][2]

Respiratory Irritation: May cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE):
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Based on these hazards, the following minimum PPE should be worn when handling 2-(2-
Hydroxycyclohexyl)acetic acid:

PPE Category Specification

Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).

Eye Protection
Safety glasses with side-shields or chemical

safety goggles.[3]

Skin and Body Laboratory coat.

Respiratory

Use in a well-ventilated area. If dusts or

aerosols may be generated, use a NIOSH-

approved respirator.

Spill Management
In the event of a spill, follow these procedures:

Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area and

ensure adequate ventilation.

Containment: For liquid spills, use an inert absorbent material like sand, earth, or vermiculite

to contain the spill.[3][4] Do not use combustible materials such as paper towels to absorb

large spills. For solid spills, carefully sweep or scoop the material to avoid creating dust.

Collection: Place the absorbed or swept material into a clearly labeled, sealed container for

disposal.[3][4]

Decontamination: Clean the spill area thoroughly with a suitable solvent or detergent and

water.

Waste Disposal: Dispose of the contaminated materials as hazardous waste according to

your institution's and local regulations.

Disposal Procedures
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The standard precautionary statement for disposal is to "Dispose of contents/container to an

approved waste disposal plant"[2]. The following step-by-step process should be followed:

Waste Identification: 2-(2-Hydroxycyclohexyl)acetic acid should be treated as a non-

halogenated organic waste. It should not be mixed with other waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) department.

Containerization:

Use a designated, leak-proof, and chemically compatible waste container.

The container must be clearly labeled with the full chemical name: "2-(2-
Hydroxycyclohexyl)acetic acid" and the appropriate hazard pictograms (e.g.,

exclamation mark for irritant).[5]

Keep the container securely closed when not in use.[2][3]

Storage:

Store the waste container in a designated, well-ventilated satellite accumulation area.

Store away from incompatible materials such as strong oxidizing agents, strong acids, or

strong bases.[6]

Keep away from sources of ignition.[3][4]

Disposal Request:

Once the waste container is full or ready for disposal, follow your institution's procedures

for chemical waste pickup. This typically involves submitting a request to your EHS

department.

Do not dispose of 2-(2-Hydroxycyclohexyl)acetic acid down the drain or in regular trash.

[3]

Experimental Workflow for Disposal
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The following diagram illustrates the logical workflow for the proper disposal of 2-(2-
Hydroxycyclohexyl)acetic acid.

Start: Handling 2-(2-Hydroxycyclohexyl)acetic acid

Wear Appropriate PPE:
- Chemical-resistant gloves

- Safety goggles
- Lab coat

Is there a spill?

Contain spill with inert absorbent material

Yes

Continue with experiment or procedure

NoCollect and place in a labeled, sealed container for disposal

Decontaminate the spill area

Generate waste

Place waste in a designated, labeled, and sealed container

Store waste container in a well-ventilated, designated area

Arrange for disposal through institutional EHS

End
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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